Cas no 1183476-46-1 (1-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidin-2-one)

• Product Name: 1-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidin-2-one
• CAS No: 1183476-46-1
• MF: C₇H₁₂N₆O
• MW: 196.20977973938
• CID: 5694624
• PubChem ID: 60910685
• Update Time: 2023-11-24

1-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1183476-46-1
• CS-0349650
• EN300-1108935
• 1-[2-(3-AMINO-1H-1,2,4-TRIAZOL-1-YL)ETHYL]IMIDAZOLIDIN-2-ONE
• 1-(2-(3-Amino-1h-1,2,4-triazol-1-yl)ethyl)imidazolidin-2-one
• 2-Imidazolidinone, 1-[2-(3-amino-1H-1,2,4-triazol-1-yl)ethyl]-
• 1-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidin-2-one

• Inchi： 1S/C7H12N6O/c8-6-10-5-13(11-6)4-3-12-2-1-9-7(12)14/h5H,1-4H2,(H2,8,11)(H,9,14)
• InChI Key： ZRWIIQLUKUQEPL-UHFFFAOYSA-N
• SMILES： O=C1NCCN1CCN1C=NC(N)=N1

Computed Properties

• Exact Mass: 196.10725903g/mol
• Monoisotopic Mass: 196.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• pka: 14.35±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones